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Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes.
Their dysregulation is implicated in numerous diseases, making them prime targets for
therapeutic intervention. The AMP-activated protein kinase (AMPK) is a key sensor of cellular
energy status, playing a central role in metabolism. This document provides a detailed protocol
for a non-radioactive, fluorescence-based kinase inhibition assay using a FAM-labeled SAMS
peptide substrate to screen for and characterize inhibitors of AMPK.

The assay is based on the principle that the phosphorylation of the FAM-SAMS peptide by
AMPK will result in a change in the local environment of the fluorescein (FAM) dye, leading to a
change in its fluorescence properties. Inhibitors of AMPK will prevent this phosphorylation, and
thus the fluorescence signal will remain unchanged. This method offers a sensitive and high-
throughput compatible alternative to traditional radioactive assays.

Signaling Pathway
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AMPK is a central regulator of cellular energy homeostasis. It is a heterotrimeric enzyme
composed of a catalytic a subunit and regulatory 3 and y subunits. AMPK is activated in
response to an increase in the cellular AMP:ATP ratio, which can be caused by various
metabolic stresses such as glucose deprivation, hypoxia, and exercise. Once activated, AMPK
phosphorylates a multitude of downstream targets to restore energy balance by switching on
catabolic pathways that generate ATP while switching off anabolic pathways that consume ATP.

Metabolic Stress
(e.g., low glucose, hypoxia)

l

Increased AMP:ATP Ratio

LKB1 CaMKKp

P P

+

Y

Catabolic Pathways Anabolic Pathways mMTORC1
(e.g., Glycolysis, Fatty Acid Oxidation) (e.g., Protein Synthesis, Lipid Synthesis)

- +

Autophagy

Click to download full resolution via product page

Caption: A simplified diagram of the AMPK signaling pathway.
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Experimental Workflow

The FAM-SAMS kinase inhibition assay follows a straightforward workflow that is amenable to
high-throughput screening in a microplate format. The key steps include reagent preparation,
reaction setup with the kinase, substrate, and potential inhibitor, initiation of the reaction with

ATP, and subsequent measurement of the fluorescence signal over time.

1. Reagent Preparation
(Buffer, Enzyme, Substrate, Inhibitor, ATP)

2. Reaction Setup in 384-well plate

(AMPK, FAM-SAMS, Inhibitor)

3. Pre-incubation
(e.g., 10-30 min at RT)

4. Reaction Initiation
(Add ATP)

5. Kinetic Fluorescence Reading
(Excitation: ~485 nm, Emission: ~520 nm)

6. Data Analysis
(Calculate % Inhibition, Determine 1C50)

Click to download full resolution via product page

Caption: The experimental workflow for the FAM-SAMS kinase inhibition assay.

Experimental Protocols
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Materials and Reagents

Kinase: Recombinant human AMPK (al/B31/yl or other isoforms)

Substrate: FAM-SAMS Peptide (Sequence: 5-FAM-HMRSAMSGLHLVKRR)

ATP: Adenosine 5'-triphosphate, disodium salt

Inhibitor: Staurosporine (as a control inhibitor) or test compounds

Assay Buffer: 40 mM Tris-HCI, pH 7.5, 20 mM MgClz, 0.1 mg/mL BSA, 50 uM DTT
Plate: Black, low-volume 384-well microplate

Instrumentation: Fluorescence plate reader capable of kinetic measurements

Reagent Preparation

Kinase Assay Buffer (1X): Prepare a stock solution of the assay buffer and store it at 4°C. On
the day of the experiment, add DTT to the required volume of buffer to a final concentration
of 50 uM.

FAM-SAMS Substrate Stock Solution (1 mM): Dissolve the lyophilized FAM-SAMS peptide
in sterile, nuclease-free water to a concentration of 1 mM. Aliquot and store at -20°C.

ATP Stock Solution (10 mM): Dissolve ATP in sterile, nuclease-free water to a concentration
of 10 mM. Aliquot and store at -20°C.

AMPK Working Solution: Dilute the recombinant AMPK enzyme in 1X Kinase Assay Buffer to
the desired working concentration. The optimal concentration should be determined
empirically by performing an enzyme titration.

Inhibitor/Test Compound Stock Solutions: Prepare stock solutions of the control inhibitor
(e.g., Staurosporine) and test compounds in 100% DMSO. Create a serial dilution of the
stocks in DMSO.

Assay Procedure
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Compound Dispensing: Add 1 pL of the serially diluted inhibitor or DMSO (for control wells)
to the wells of a 384-well plate.

Enzyme and Substrate Addition: Prepare a master mix containing the AMPK enzyme and
FAM-SAMS substrate in 1X Kinase Assay Buffer. Add 20 pL of this master mix to each well
of the plate. The final concentration of FAM-SAMS should be in the range of 2-20 uM, and
the optimal AMPK concentration should be predetermined.

Pre-incubation: Gently mix the plate and incubate for 10-30 minutes at room temperature to
allow the inhibitor to bind to the enzyme.

Reaction Initiation: Prepare a working solution of ATP in 1X Kinase Assay Buffer. Add 5 pL of
the ATP solution to each well to initiate the kinase reaction. The final ATP concentration
should be close to the Km value for the specific AMPK isoform, typically in the range of 10-
100 pM.

Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-
set to the appropriate temperature (e.g., 30°C). Measure the fluorescence intensity
kinetically for 30-60 minutes, with readings taken every 1-2 minutes. Use an excitation
wavelength of approximately 485 nm and an emission wavelength of approximately 520 nm.

Data Analysis

Calculate the initial reaction rates (slopes) from the linear portion of the kinetic fluorescence
curves for each well.

Determine the percent inhibition for each inhibitor concentration using the following formula:
% Inhibition = 100 x (1 - (Rateinhibitor - Rateno enzyme) / (RateDMSO - Rateno enzyme))

Plot the percent inhibition against the logarithm of the inhibitor concentration.

Determine the ICso value by fitting the data to a four-parameter logistic equation using
appropriate software (e.g., GraphPad Prism).

Data Presentation
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The following table presents representative data from a FAM-SAMS kinase inhibition assay
using the well-known kinase inhibitor, Staurosporine, against AMPK.

Staurosporine (nM) Log [Staurosporine] % Inhibition
0.1 -7.00 5.2

1 -6.00 25.8

2.18 -5.66 50.0

10 -5.00 78.3

100 -4.00 95.1

1000 -3.00 98.9

ICso for Staurosporine: 2.18 nM[1]

Conclusion

The FAM-SAMS kinase inhibition assay is a robust and sensitive method for identifying and
characterizing inhibitors of AMPK. Its non-radioactive, fluorescence-based format makes it
suitable for high-throughput screening in a drug discovery setting. The detailed protocol and
data analysis guide provided in these application notes will enable researchers to effectively
implement this assay in their laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fam-sams-kinase-inhibition-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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